Cas no 1019361-15-9 (2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide)

2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide is a thiadiazole derivative with notable applications in medicinal chemistry and agrochemical research. Its structure features a 1,3,4-thiadiazole core functionalized with an amino group and a methylacetamide-linked sulfanyl moiety, offering versatility in synthetic modifications. This compound exhibits potential as a precursor for biologically active molecules, particularly in the development of antimicrobial, antiviral, or herbicidal agents. The presence of both sulfanyl and acetamide groups enhances its reactivity, facilitating further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it suitable for laboratory-scale synthesis. Researchers value this compound for its balanced physicochemical properties and its role in exploring structure-activity relationships in heterocyclic chemistry.

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide structure

1019361-15-9 structure

Product Name:2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide

CAS No:1019361-15-9

MF:C₅H₈N₄OS₂

MW:204.273217201233

CID:6005634

PubChem ID:28377506

Update Time:2025-10-30

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide
- Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-methyl-
- 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide
- Z18451968
- EN300-5026682
- 1019361-15-9
- AKOS000204121
- Inchi： 1S/C5H8N4OS2/c1-7-3(10)2-11-5-9-8-4(6)12-5/h2H2,1H3,(H2,6,8)(H,7,10)
- InChI Key： HDJLMSYMKMPVLQ-UHFFFAOYSA-N
- SMILES： C(NC)(=O)CSC1=NN=C(N)S1

Computed Properties

Exact Mass: 204.01395324g/mol
Monoisotopic Mass: 204.01395324g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 134Å²

Experimental Properties

Density: 1.48±0.1 g/cm3(Predicted)
pka: 14.28±0.46(Predicted)

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-5026682-0.05g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.05g	$188.0	2025-03-15
Enamine	EN300-5026682-0.1g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.1g	$282.0	2025-03-15
Enamine	EN300-5026682-0.25g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.25g	$403.0	2025-03-15
Enamine	EN300-5026682-0.5g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.5g	$636.0	2025-03-15
Enamine	EN300-5026682-1.0g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	1.0g	$813.0	2025-03-15
Enamine	EN300-5026682-2.5g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	2.5g	$1594.0	2025-03-15
Enamine	EN300-5026682-5.0g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	5.0g	$2360.0	2025-03-15
Enamine	EN300-5026682-10.0g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	10.0g	$3500.0	2025-03-15
Aaron	AR028SAB-50mg	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95%	50mg	$284.00	2025-02-16
Aaron	AR028SAB-100mg	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95%	100mg	$413.00	2025-02-16

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide

Comprehensive Overview of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide (CAS No. 1019361-15-9)

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide, identified by its CAS No. 1019361-15-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 1,3,4-thiadiazole core, a heterocyclic structure known for its diverse biological activities. The presence of both sulfanyl and acetamide functional groups enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide has surged due to their versatility in medicinal chemistry. The compound’s amino-thiadiazole scaffold is frequently explored for its antimicrobial and anticancer properties, addressing global health challenges such as antibiotic resistance and precision medicine. Its synthetic accessibility and structural modifiability make it a valuable candidate for high-throughput screening programs, a topic frequently searched in AI-driven drug development platforms.

The CAS No. 1019361-15-9 compound also intersects with the growing field of green chemistry. Its potential as a biodegradable intermediate aligns with industry efforts to reduce environmental footprints. Laboratories focusing on sustainable synthesis often investigate derivatives of this molecule to replace traditional, less eco-friendly reagents. This relevance to circular economy principles has made it a frequent subject in academic publications and patent filings.

From a structural-activity relationship (SAR) perspective, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide offers a robust framework for molecular docking studies. Computational chemists leverage its electron-rich thiadiazole ring to model interactions with enzyme active sites, a technique widely discussed in machine learning for drug design. Such applications resonate with the increasing use of AI in predictive toxicology, a hot topic in pharmaceutical SEO trends.

In summary, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide (CAS No. 1019361-15-9) exemplifies the convergence of traditional organic synthesis and cutting-edge research. Its multifaceted utility in drug discovery, agrochemical innovation, and sustainable practices ensures its continued relevance in scientific discourse. As interest grows in personalized medicine and eco-friendly solutions, this compound is poised to remain a focal point in interdisciplinary studies.